Cas no 1260022-84-1 (3-Bromo-2-ethylphenol)

3-Bromo-2-ethylphenol structure
3-Bromo-2-ethylphenol structure
Product Name:3-Bromo-2-ethylphenol
CAS No:1260022-84-1
MF:C8H9BrO
MW:201.060461759567
CID:2113497
PubChem ID:18964087
Update Time:2024-03-01

3-Bromo-2-ethylphenol Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-2-ethylPhenol
    • JGZOKGXRMVJYEO-UHFFFAOYSA-N
    • MB23614
    • 3-Bromo-2-ethylphenol
    • Inchi: 1S/C8H9BrO/c1-2-6-7(9)4-3-5-8(6)10/h3-5,10H,2H2,1H3
    • InChI Key: JGZOKGXRMVJYEO-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1CC)O

Computed Properties

  • Exact Mass: 199.98368g/mol
  • Monoisotopic Mass: 199.98368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 20.2

3-Bromo-2-ethylphenol Related Literature

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